Cas no 51220-81-6 (methyl 2-(4-methylbenzenesulfonamido)butanoate)

• Product name: methyl 2-(4-methylbenzenesulfonamido)butanoate
• CAS No: 51220-81-6
• MF: C₁₂H₁₇NO₄S
• MW: 271.33268
• CID: 362918
• PubChem ID: 18593377

methyl 2-(4-methylbenzenesulfonamido)butanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[[(4-methylphenyl)sulfonyl]amino]-, methyl ester
• methyl 2-[(4-methylphenyl)sulfonylamino]butanoate
• methyl 2-(4-methylbenzenesulfonamido)butanoate
• Methyl 2-[(4-methylbenzene-1-sulfonyl)amino]butanoate
• 51220-81-6
• DTXSID00595067
• F3263-0054
• VU0608060-1
• methyl 2-(4-methylphenylsulfonamido)butanoate
• AKOS004896924
• methyl 2-((4-methylphenyl)sulfonamido)butanoate

• Inchi： InChI=1S/C12H17NO4S/c1-4-11(12(14)17-3)13-18(15,16)10-7-5-9(2)6-8-10/h5-8,11,13H,4H2,1-3H3
• InChI Key： MZLMYEBHXZBIBS-UHFFFAOYSA-N
• SMILES： CC1C=CC(S(NC(CC)C(OC)=O)(=O)=O)=CC=1

Computed Properties

• Exact Mass: 271.08791
• Monoisotopic Mass: 271.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 72.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives